Cas no 1316225-93-0 (2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine)

• Product Name: 2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine
• CAS No: 1316225-93-0
• MF: C₁₂H₁₇ClN₂O₂S
• MW: 288.793580770493
• MDL: MFCD19691542
• CID: 4694317
• Update Time: 2025-11-05

2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine
• 2-Chloro-5-(1-methanesulfonyl-piperidin-4-ylmethyl)-pyridine
• 2-chloro-5-[(1-methanesulfonylpiperidin-4-yl)methyl]pyridine

• MDL： MFCD19691542
• Inchi： 1S/C12H17ClN2O2S/c1-18(16,17)15-6-4-10(5-7-15)8-11-2-3-12(13)14-9-11/h2-3,9-10H,4-8H2,1H3
• InChI Key： HVQVUXDXDQMJSV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC1CCN(CC1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine

Comprehensive Guide to 2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine (CAS No. 1316225-93-0)

2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine (CAS No. 1316225-93-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine and pyridine backbone, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro substituent and a methylsulfonyl group, enhances its reactivity and utility in various chemical transformations.

The growing demand for 2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine is driven by its applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases and cancer therapeutics, aligning with current trends in precision medicine. The compound's ability to modulate enzyme activity makes it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 1316225-93-0 is notable for its stability under standard laboratory conditions, making it suitable for multi-step organic synthesis. Its solubility in polar solvents and compatibility with common catalysts further enhance its versatility. Recent publications highlight its role in cross-coupling reactions, a hot topic in green chemistry due to the push for sustainable synthetic methods.

Market analysts report a steady increase in the procurement of 2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine, particularly from contract research organizations (CROs) and academic institutions. This trend reflects broader industry shifts toward fragment-based drug design and computational chemistry. Frequently searched questions related to this compound include its storage conditions, handling precautions, and scalability in industrial production, indicating strong engagement from both researchers and manufacturers.

Quality control protocols for 1316225-93-0 emphasize HPLC purity analysis and NMR characterization, ensuring batch-to-batch consistency. Regulatory compliance is maintained through adherence to REACH and GMP guidelines, critical for its use in preclinical studies. The compound's patent landscape reveals active innovation in derivatization strategies, particularly for allosteric modulator development in neurology.

Emerging applications of 2-Chloro-5-((1-(methylsulfonyl)piperidin-4-yl)methyl)pyridine extend to material science, where its aromatic system contributes to the design of organic semiconductors. This interdisciplinary relevance positions it as a compound of interest in Internet of Things (IoT) sensor technologies, a rapidly growing sector. Analytical techniques like mass spectrometry and X-ray crystallography are routinely employed to validate its molecular properties.

In conclusion, CAS 1316225-93-0 represents a multifaceted tool for modern chemistry, bridging gaps between medicinal chemistry, process optimization, and advanced materials. Its scientific prominence is expected to rise with ongoing investigations into targeted drug delivery systems and catalysis innovation, making it a compound to watch in both academic and industrial spheres.